Cas no 2228285-64-9 (tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2228285-64-9
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5913817
• PubChem ID: 165754071
• Update Time: 2025-08-03

tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate
• tert-butyl N-[5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenyl]carbamate
• 2228285-64-9
• EN300-1896739

• Inchi： 1S/C16H26N2O4/c1-15(2,3)22-14(20)18-11-7-10(9-16(4,5)17)8-12(21-6)13(11)19/h7-8,19H,9,17H2,1-6H3,(H,18,20)
• InChI Key： SIKCBTXEQORLKO-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)CC(C)(C)N)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228285-64-9)

tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228285-64-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name in scientific literature, features a tert-butyl carbamate group attached to a phenolic ring system, which is further substituted with amino and methoxy functional groups. Its molecular complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

The compound's CAS No. 2228285-64-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers frequently search for this CAS number to access technical data sheets, safety information, and synthetic protocols. The growing interest in tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate is also driven by its potential applications in drug discovery and medicinal chemistry, where its scaffold is leveraged to design inhibitors for enzymes involved in inflammatory pathways.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate has surged, coinciding with advancements in high-throughput screening and combinatorial chemistry. This compound's hydroxy and methoxy substituents contribute to its solubility profile, making it suitable for aqueous-phase reactions, a feature highly sought after in green chemistry initiatives. Additionally, its amino functionality allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

From an industrial perspective, the synthesis of tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate often involves multi-step organic transformations, including protection-deprotection strategies and selective functionalization. Optimizing these processes is a key focus area, as it directly impacts yield, cost-efficiency, and scalability. Companies specializing in custom synthesis and contract research frequently highlight this compound in their portfolios, catering to academic and pharmaceutical clients.

The compound's relevance extends to bioconjugation and proteomics, where its reactive groups facilitate the labeling of biomolecules for diagnostic and therapeutic purposes. With the rise of precision medicine and targeted drug delivery, intermediates like CAS No. 2228285-64-9 are increasingly pivotal in developing next-generation biologics. Furthermore, its stability under physiological conditions makes it a candidate for prodrug formulations, a trending topic in pharmaceutical sciences.

Environmental and regulatory considerations also play a role in the compound's usage. Researchers emphasize sustainable synthesis methods to minimize waste and energy consumption, aligning with global green chemistry standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate, ensuring compliance with stringent quality control measures.

In summary, tert-butyl N-5-(2-amino-2-methylpropyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228285-64-9) represents a versatile and scientifically significant compound with broad applications in drug development, biochemical research, and industrial chemistry. Its structural features and functional groups continue to inspire innovation across multiple disciplines, reinforcing its status as a cornerstone in modern synthetic chemistry.